5,7,22-cholestatrien-3beta-ol
5,7,22-cholestatrien-3beta-ol
Brand Name:
Vulcanchem
CAS No.:
19633-95-5
VCID:
VC0012953
InChI:
InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,18-19,21,23-25,28H,7,11-17H2,1-5H3/b8-6+/t19-,21+,23-,24+,25+,26+,27-/m1/s1
SMILES:
CC(C)CC=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C27H42O
Molecular Weight:
382.6 g/mol
5,7,22-cholestatrien-3beta-ol
CAS No.: 19633-95-5
Main Products
VCID: VC0012953
Molecular Formula: C27H42O
Molecular Weight: 382.6 g/mol
| CAS No. | 19633-95-5 |
|---|---|
| Product Name | 5,7,22-cholestatrien-3beta-ol |
| Molecular Formula | C27H42O |
| Molecular Weight | 382.6 g/mol |
| IUPAC Name | (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,18-19,21,23-25,28H,7,11-17H2,1-5H3/b8-6+/t19-,21+,23-,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | RQOCXCFLRBRBCS-LNOGQBHPSA-N |
| Isomeric SMILES | C[C@H](/C=C/CC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(C)CC=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)CC=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
| Synonyms | 5,7,22-cholestatrien-3beta-ol 5,7,22-cholestatrien-3beta-ol, (22E)-isomer delta 5,7,22-cholestatrien-3beta-ol |
| PubChem Compound | 6440961 |
| Last Modified | Nov 11 2021 |
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